Cas no 1207040-18-3 (1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea)

• Product Name: 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea
• CAS No: 1207040-18-3
• MF: C₁₅H₁₈FN₃O₂S₂
• MW: 355.450724124908
• CID: 6065842
• PubChem ID: 45497736
• Update Time: 2025-05-25

1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea
• 1-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-3-(2-methoxyethyl)urea
• 1-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-3-(2-methoxyethyl)urea
• 1-[4-({[(4-fluorophenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-yl]-3-(2-methoxyethyl)urea
• AKOS024650369
• 1207040-18-3
• F2469-0111

• Inchi： 1S/C15H18FN3O2S2/c1-21-8-7-17-14(20)19-15-18-12(9-23-15)13(22-2)10-3-5-11(16)6-4-10/h3-6,9,13H,7-8H2,1-2H3,(H2,17,18,19,20)
• InChI Key： BKNOYRJYYXKICR-UHFFFAOYSA-N
• SMILES： N(C1=NC(C(C2=CC=C(F)C=C2)SC)=CS1)C(NCCOC)=O

Computed Properties

• Exact Mass: 355.08244733g/mol
• Monoisotopic Mass: 355.08244733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea (CAS No. 1207040-18-3)

The compound 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea, identified by its CAS No. 1207040-18-3, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thiazole-based urea derivative exhibits unique structural features, including a 4-fluorophenyl moiety and a methoxyethyl group, which contribute to its potential biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), as it may hold promise for therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea compound aligns with this trend, as its thiazole core is known to interact with various biological targets. The inclusion of a fluorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. This has led to increased searches for fluorinated thiazole derivatives and their pharmacokinetic properties in academic and industrial circles.

The synthesis of CAS No. 1207040-18-3 involves multi-step organic reactions, including sulfanyl methylation and urea formation, which are topics of interest for chemists exploring green chemistry and sustainable synthesis methods. With growing environmental concerns, researchers are investigating eco-friendly catalysts and solvents to optimize the production of such compounds. This aligns with the broader industry shift toward green pharmaceuticals, a frequently searched term among professionals.

From a pharmacological perspective, the methoxyethyl side chain in 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea may influence its metabolic stability and drug-likeness, key metrics in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Computational modeling and in silico screening have become indispensable tools for predicting these properties, reducing the need for extensive lab testing. This has sparked discussions on AI-driven drug discovery, another hot topic in the scientific community.

In conclusion, 1-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-3-(2-methoxyethyl)urea represents a compelling case study in modern drug development. Its structural complexity and potential applications make it a subject of ongoing research, particularly in the context of personalized medicine and targeted drug delivery. As the scientific community continues to explore its capabilities, this compound may pave the way for innovative therapeutic solutions.